2-(4-Methoxybenzyloxy)-3-bromo-4-methylpyridine
Cat. No. B8652765
M. Wt: 308.17 g/mol
InChI Key: NJYABRQDGDTFBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09321766B1
Procedure details
3-bromo-2-(4-methoxybenzyloxy)-4-methylpyridine was prepared by the procedure described in J. Med. Chem., 2008, 51, 3065. A pressure vessel was charged with anhydrous THF (25 ml) and sodium hydride (1.44 g, 36.18 mmol, 60% dispersion). To this stirred mixture was added portionwise a solution of 4-methoxybenzyl alcohol (5.0 g, 36.18 mmol) in anhydrous THF (15 ml). After addition was complete, the mixture was stirred at room temperature for 30 minutes and a solution of 3-bromo-2-chloro-4-picoline (4.97 g, 24.08 mmol) in anhydrous THF (15 ml) was added. The vessel was sealed and the reaction mixture was heated at 75° C. for 6 hours. Upon cooling to room temperature, the reaction mixture was partitioned between ethyl acetate and water. The separated organic layer was washed with water, sat'd NaCl(aq.), dried over MgSO4, filtered, and concentrated. Elution through a flash column (silica gel 60, 230-400 mesh, 4:1 hexanes: EtOAc) gave the title compound as a clear oil which crystallized on standing (6.71 g, 90%).
Name
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[CH3:3][O:4][C:5]1[CH:12]=[CH:11][C:8]([CH2:9][OH:10])=[CH:7][CH:6]=1.[Br:13][C:14]1[C:15](Cl)=[N:16][CH:17]=[CH:18][C:19]=1[CH3:20]>C1COCC1>[Br:13][C:14]1[C:15]([O:10][CH2:9][C:8]2[CH:11]=[CH:12][C:5]([O:4][CH3:3])=[CH:6][CH:7]=2)=[N:16][CH:17]=[CH:18][C:19]=1[CH3:20] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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COC1=CC=C(CO)C=C1
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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4.97 g
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Type
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reactant
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Smiles
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BrC=1C(=NC=CC1C)Cl
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Name
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|
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Three
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Name
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Quantity
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1.44 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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3-bromo-2-(4-methoxybenzyloxy)-4-methylpyridine was prepared by the procedure
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ADDITION
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Type
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ADDITION
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Details
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After addition
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CUSTOM
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Type
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CUSTOM
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Details
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The vessel was sealed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was heated at 75° C. for 6 hours
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Duration
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6 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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Upon cooling to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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the reaction mixture was partitioned between ethyl acetate and water
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WASH
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Type
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WASH
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Details
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The separated organic layer was washed with water, sat'd NaCl(aq.)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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WASH
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Type
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WASH
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Details
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Elution through a flash column (silica gel 60, 230-400 mesh, 4:1 hexanes: EtOAc)
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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BrC=1C(=NC=CC1C)OCC1=CC=C(C=C1)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
